Cas no 853955-92-7 (AMINO-MODIFIER-C 6-DC CEP)

• Product Name: AMINO-MODIFIER-C 6-DC CEP
• CAS No: 853955-92-7
• MF: C₅₃H₆₈F₃N₈O₉P
• MW: 1049.12420463562
• CID: 891898
• Update Time: 2025-05-19

AMINO-MODIFIER-C 6-DC CEP Chemical and Physical Properties

Names and Identifiers

• AMINO-MODIFIER-C 6-DC CEP

• Inchi： 1S/C53H68F3N8O9P/c1-37(2)64(38(3)4)74(71-32-16-29-57)73-45-33-48(63-34-39(49(61-51(63)67)60-36-62(5)6)19-28-47(65)58-30-14-9-10-15-31-59-50(66)53(54,55)56)72-46(45)35-70-52(40-17-12-11-13-18-40,41-20-24-43(68-7)25-21-41)42-22-26-44(69-8)27-23-42/h11-13,17-28,34,36-38,45-46,48H,9-10,14-16,30-33,35H2,1-8H3,(H,58,65)(H,59,66)/t45-,46+,48+,74?/m0/s1
• InChI Key： BOZPQLMADZRBAJ-DDCNFULFSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C(=O)N=C(N=CN(C)C)C(C=CC(=O)NCCCCCCNC(=O)C(F)(F)F)=C2)C[C@@H]1OP(OCCC#N)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 1048.48000

Experimental Properties

• PSA: 204.69000
• LogP: 9.58938

Additional information on AMINO-MODIFIER-C 6-DC CEP

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 853955-92-7 and AMINO-MODIFIER-C 6-DC CEP

The chemical compound with CAS number 853955-92-7 and the product AMINO-MODIFIER-C 6-DC CEP have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and diagnostic tools, particularly in the realm of oligonucleotide-based therapies and diagnostics. This research briefing aims to synthesize the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 853955-92-7 as a key intermediate in the synthesis of modified oligonucleotides. Its unique chemical properties enable the introduction of specific functional groups into oligonucleotide chains, enhancing their stability and binding affinity. This has profound implications for the development of antisense oligonucleotides, siRNA, and other nucleic acid-based therapeutics. The compound's ability to facilitate precise modifications at the molecular level makes it indispensable in cutting-edge research.

AMINO-MODIFIER-C 6-DC CEP, on the other hand, is a specialized reagent used in the synthesis of oligonucleotides with amino modifications. This product is particularly valuable for introducing primary amino groups at specific positions within the oligonucleotide sequence. Such modifications are crucial for subsequent conjugation with fluorescent dyes, biotin, or other functional moieties, enabling applications in diagnostics, imaging, and targeted drug delivery. Recent advancements have optimized the efficiency and selectivity of this reagent, reducing side reactions and improving yield.

One of the most notable recent applications of these compounds is in the development of personalized medicine. Researchers have utilized 853955-92-7 and AMINO-MODIFIER-C 6-DC CEP to create patient-specific oligonucleotide probes for the detection of genetic mutations. These probes exhibit high specificity and sensitivity, making them invaluable tools in precision oncology and rare genetic disorder diagnostics. Furthermore, the stability imparted by these modifications has extended the shelf-life of such diagnostic tools, enhancing their clinical utility.

In therapeutic development, these compounds have been instrumental in overcoming some of the longstanding challenges associated with oligonucleotide delivery. The modifications facilitated by 853955-92-7 and AMINO-MODIFIER-C 6-DC CEP have improved the pharmacokinetic properties of therapeutic oligonucleotides, including increased resistance to nucleases and enhanced cellular uptake. Recent preclinical studies have demonstrated significant improvements in the efficacy of siRNA therapies targeting previously undruggable targets, such as certain oncogenic proteins.

The synthesis and application of these compounds have also seen technological advancements. Novel automated synthesis platforms now incorporate these reagents, enabling high-throughput production of modified oligonucleotides with unprecedented precision. This has accelerated the pace of research and development in the field, reducing the time from discovery to clinical application. Additionally, recent innovations in purification techniques have addressed previous challenges related to the isolation of modified oligonucleotides, further streamlining the production process.

Looking ahead, the potential applications of 853955-92-7 and AMINO-MODIFIER-C 6-DC CEP continue to expand. Emerging research suggests their utility in the development of oligonucleotide-based vaccines, where precise modifications can enhance immunogenicity while maintaining safety profiles. Furthermore, their application in CRISPR-Cas9 gene editing systems is being explored, with preliminary results indicating improved targeting efficiency and reduced off-target effects. These developments underscore the transformative potential of these compounds in advancing both therapeutic and diagnostic modalities.

In conclusion, the compounds 853955-92-7 and AMINO-MODIFIER-C 6-DC CEP represent critical tools in modern chemical biology and pharmaceutical research. Their unique properties and versatile applications continue to drive innovation across multiple domains, from basic research to clinical translation. As synthesis methods and applications evolve, these compounds are poised to play an even more significant role in shaping the future of precision medicine and therapeutic development. Continued investment in research and development in this area promises to yield further breakthroughs with far-reaching implications for human health.